Nitronium tetrafluoroborate

• IUPAC Name: nitronium;tetrafluoroborate
• InChI: InChI=1S/BF4.NO2/c2-1(3,4)5;2-1-3/q-1;+1
• InChI Key: RGVZMPONLYFINH-UHFFFAOYSA-N
• Canonical SMILES: [B-](F)(F)(F)F.[N+](=O)=O
• Molecular Formula: BF4NO2
• DSSTOX Substance ID: DTXSID001014531
• Molecular Weight: 132.81 g/mol
• Physical Description: White nearly odorless crystals; [Alfa Aesar MSDS]
• CAS RN: 13826-86-3

Description

Nitronium tetrafluoroborate, also known as nitrosyl tetrafluoroborate, is a chemical compound with the chemical formula NOBF4. It is a colorless crystalline solid that reacts with water to form corrosive acids HF and HNO3. It must be handled under water-free conditions.

Synthesis Analysis

Nitronium tetrafluoroborate can be prepared by adding a mixture of anhydrous hydrogen fluoride and boron trifluoride to a nitromethane solution of nitric acid or dinitrogen pentoxide.

Molecular Structure Analysis

Nitronium tetrafluoroborate is a salt of nitronium cation and tetrafluoroborate anion. It has a linear formula of NO2BF4. The molecular weight of Nitronium tetrafluoroborate is 132.81.

Chemical Reactions Analysis

Nitronium tetrafluoroborate has been shown to be a versatile nitrating agent for nitrogen compounds. It gives the corresponding N-nitro derivative when reacted with secondary aliphatic amines, an acyl aliphatic amine, a carbamate ester, a diacyl amine, and primary amides.

Physical And Chemical Properties Analysis

Nitronium tetrafluoroborate is a colorless crystalline solid. It is sparsely soluble in many organic solvents.

Scientific Research Applications

NO2BF4 \text{NO}_2\text{BF}_4 NO2​BF4​

), focusing on six distinct applications. Each application is detailed in its own section with a clear and descriptive heading.

Synthesis of Dopamine D1 Receptor Antagonists

Nitronium tetrafluoroborate: . These compounds have significant implications in the treatment of neurological disorders such as schizophrenia and Parkinson’s disease.

Development of Anticonvulsant Agents

. This highlights its role in advancing treatments for conditions like epilepsy and other seizure-related disorders.

Anticancer Research

Nitronium tetrafluoroborate: . These derivatives are being researched for their potential as anticancer agents, offering new avenues in cancer therapy.

Potentiometric Potassium Ion Sensors

. These particles are essential for developing potentiometric potassium ion sensors, which are crucial for various biochemical and medical analyses.

Nitrating Agent in Organic Synthesis

. This application is fundamental in the synthesis of various organic compounds.

Oxidizing Agent in Battery Technology

. This application is particularly relevant for large-scale uses, such as in plug-in hybrid vehicles, underscoring its importance in the development of sustainable energy solutions.

Mechanism of Action

Target of Action

Nitronium tetrafluoroborate is primarily used as a nitrating agent . It targets nitrogen compounds, reacting with secondary aliphatic amines, an acyl aliphatic amine, a carbamate ester, a diacyl amine, and primary amides .

Mode of Action

Nitronium tetrafluoroborate interacts with its targets by donating a nitro group (NO2) to the target molecule . This interaction results in the formation of the corresponding N-nitro derivative .

Biochemical Pathways

The nitration of aromatic compounds by nitronium tetrafluoroborate is an important synthetic pathway for generating arylamines . The nitration process involves the formation of nitronium ions, which are then used to nitrate the aromatic compounds .

Pharmacokinetics

It’s important to note that nitronium tetrafluoroborate is a colorless crystalline solid that reacts with water to form corrosive acids . Therefore, it must be handled under water-free conditions .

Result of Action

The result of nitronium tetrafluoroborate’s action is the formation of N-nitro derivatives when reacted with nitrogen compounds . These derivatives have various applications, including the synthesis of natural products, pharmaceuticals, and materials science .

Action Environment

Nitronium tetrafluoroborate is sensitive to environmental conditions. It reacts with water to form corrosive acids, so it must be handled under water-free conditions . It is also sparsely soluble in many organic solvents . Therefore, the compound’s action, efficacy, and stability are highly influenced by the environmental conditions, particularly the presence of water and the type of solvent used.

Safety and Hazards

Nitronium tetrafluoroborate causes severe skin burns and eye damage. It may cause respiratory irritation and may damage fertility or the unborn child. It must be handled under water-free conditions.

Future Directions

Nitronium tetrafluoroborate has been shown to be a versatile nitrating agent for nitrogen compounds. This suggests potential future applications in the synthesis of various nitrogen compounds.

Q & A

A: Nitronium tetrafluoroborate acts as a strong electrophile. In reactions with aromatic compounds, the nitronium ion (NO₂⁺) generated from nitronium tetrafluoroborate attacks the electron-rich aromatic ring, leading to electrophilic aromatic substitution and the introduction of a nitro group (NO₂) onto the ring. [, , , , , ]

A: Yes, nitronium tetrafluoroborate can also react with non-aromatic compounds. For instance, it can nitrate aliphatic carboxylic acids in the presence of silver carbonate, likely proceeding through an alkyl- or aryl-silver intermediate. [] It can also oxidize alkyl (cycloalkyl) methyl ethers to carbonyl compounds. []

A: Nitronium tetrafluoroborate reacts with alkanes like adamantane, but the mechanism is different. Instead of direct nitration, hydride abstraction occurs, leading to the formation of a carbocation intermediate. This intermediate then reacts with species like HNO₂ or NO₂^- present in the reaction mixture, eventually yielding nitrated alkanes. []

ANone: The molecular formula is NO2BF4, and its molecular weight is 136.82 g/mol.

A: While specific spectroscopic data aren't extensively detailed within the provided research, researchers commonly utilize techniques like NMR spectroscopy to monitor reactions involving nitronium tetrafluoroborate and characterize products. [, , , , ]

A: Nitronium tetrafluoroborate is often utilized with solvents like sulfolane, acetonitrile, methylene chloride, nitroethane, and nitromethane. The choice of solvent can influence reaction rates and product distributions. [, , , , , , , , ]

A: Yes, nitronium tetrafluoroborate is a powerful oxidizing agent and can react violently with water and other nucleophilic solvents. It's crucial to handle it with care and use it under anhydrous conditions. [, , ]

ANone: Nitronium tetrafluoroborate finds applications in various synthetic transformations, including:

• Nitration of aromatic compounds: It's widely used for introducing nitro groups into aromatic rings, enabling the synthesis of various nitroaromatic compounds. [, , , , , , , , , , ]
• Nitration of aliphatic compounds: It can nitrate aliphatic carboxylic acids and alkanes, albeit through different mechanisms compared to aromatic nitration. [, ]
• Oxidation reactions: It can oxidize alkyl (cycloalkyl) methyl ethers to their corresponding carbonyl compounds. []
• Polymerization: It can initiate the polymerization of styrene oxide, leading to the formation of cyclic and linear oligomers with diverse structures. []

A: Yes, Density Functional Theory (DFT) calculations have been employed to investigate the interaction of nitronium tetrafluoroborate with carbon nanotubes (CNTs). These calculations revealed the strong binding affinity of both nitronium and tetrafluoroborate ions to CNTs and provided insights into the mechanism of CNT destruction by nitronium ions. []

ANone: Yes, while not directly addressed in these papers, the counterion can influence the reactivity of the nitronium ion. Different counterions can alter the solubility and dissociation behavior of the nitronium salt, thereby impacting its reactivity in nitration reactions.

A: Electron-donating groups on the aromatic ring enhance the reactivity towards nitration, while electron-withdrawing groups deactivate the ring. The position of substituents also plays a role, with ortho/para directors favoring nitration at those positions and meta directors directing it to the meta position. [, , , , , , , ]

A: Due to its reactivity, nitronium tetrafluoroborate should be handled and stored under anhydrous conditions. It should be kept away from moisture and incompatible materials like water and nucleophilic solvents to prevent hazardous reactions. [, , ]

ANone: The study of nitronium tetrafluoroborate combines aspects of:

• Organic Chemistry: It's a crucial reagent for synthesizing various organic compounds, highlighting its significance in organic synthesis and methodology development. [, , , , , , , , , , , , , , ]
• Materials Science: Research on its interaction with carbon nanotubes showcases its relevance in understanding material properties and potential applications in nanotechnology. []
• Analytical Chemistry: The use of techniques like NMR and HPLC to monitor reactions and analyze products underscores the role of analytical chemistry in studying nitronium tetrafluoroborate and its applications. [, , , , ]